Sigamide

• IUPAC Name: (2S)-N-(3,5-ditert-butylphenyl)-2-[formyl(methyl)amino]-3-methylbutanamide
• InChI: InChI=1S/C21H34N2O2/c1-14(2)18(23(9)13-24)19(25)22-17-11-15(20(3,4)5)10-16(12-17)21(6,7)8/h10-14,18H,1-9H3,(H,22,25)/t18-/m0/s1
• InChI Key: OVKNTNIBDGTNQY-SFHVURJKSA-N
• Canonical SMILES: CC(C)C(C(=O)NC1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C)N(C)C=O
• Isomeric SMILES: CC(C)[C@@H](C(=O)NC1=CC(=CC(=C1)C(C)(C)C)C(C)(C)C)N(C)C=O
• Molecular Formula: C21H34N2O2
• DSSTOX Substance ID: DTXSID00582957
• Molecular Weight: 346.5 g/mol
• CAS RN: 928789-96-2

Description

Sigamide is a chemical compound that is widely used in scientific research. It is a derivative of the amino acid glycine and is commonly used as a building block in the synthesis of peptides and proteins. Sigamide has a unique chemical structure that makes it an ideal candidate for use in a variety of research applications.

Scientific Research Applications

Asymmetric Synthesis

Sigamide has been utilized as a catalyst in the enantioselective reduction of imines with trichlorosilane. This process is significant in the synthesis of chiral amines, which are valuable in the production of pharmaceuticals and agrochemicals. .

Q & A

Q1: What is Sigamide and what reactions is it known to catalyze?

A1: Sigamide is a chiral Lewis-basic formamide derived from N-methyl valine. [, ] It has been shown to effectively catalyze the enantioselective reduction of ketimines using trichlorosilane (Cl₃SiH) as the reducing agent. [, ] This reaction yields chiral amines, which are important building blocks for pharmaceuticals and other biologically active compounds.

Q2: How does Sigamide achieve enantioselective reduction of ketimines?

A2: Although the exact mechanism is still under investigation, it is proposed that Sigamide acts as a Lewis base, coordinating to the silicon atom of trichlorosilane. [] This coordination enhances the reactivity of the silane and directs the hydride transfer to the imine in an enantioselective fashion, leading to the preferential formation of one enantiomer of the amine product.

Q3: What are the advantages of using Sigamide for this type of reaction?

A3: Sigamide offers several advantages:

• High enantioselectivity: It can achieve excellent enantioselectivities (up to 97% ee) in the reduction of various ketimines. []
• Low catalyst loading: The reaction proceeds efficiently with low catalyst loadings (1-5 mol%). []
• Mild reaction conditions: The reaction typically takes place at room temperature, avoiding the need for harsh conditions. []
• Broad substrate scope: Sigamide has demonstrated effectiveness with a range of ketimines derived from diverse aromatic and aliphatic ketones and amines. [, ]

Q4: Are there any limitations to the use of Sigamide in asymmetric reduction?

A4: While highly effective for many substrates, Sigamide does have some limitations:

• Steric hindrance: Ketimines with bulky substituents around the nitrogen atom may exhibit lower enantioselectivity due to steric hindrance with the catalyst. []
• Competing coordination: Substrates containing other Lewis-basic groups may compete with the imine for coordination to the catalyst, potentially lowering the reaction efficiency and selectivity. []

Q5: What are the potential applications of Sigamide-catalyzed reactions?

A5: The development of efficient and enantioselective methods for the synthesis of chiral amines is crucial in pharmaceutical research and development. Sigamide, as a readily available and highly effective catalyst for this transformation, holds significant potential for the synthesis of various chiral molecules, including:

• Pharmaceuticals: Chiral amines are prevalent in many drug molecules, and Sigamide-catalyzed reactions can provide access to these important building blocks. []